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Compound of Interest

Compound Name: Maltotriose hydrate

Cat. No.: B8234776

For Researchers, Scientists, and Drug Development Professionals

Introduction

Maltotriose is a trisaccharide composed of three glucose units linked by a-1,4 glycosidic bonds.
[1][2] In its hydrate form, it is a white to off-white crystalline powder.[3] Maltotriose hydrate is a
key carbohydrate in various research and development fields. It serves as a substrate for
studying enzymatic activity and carbohydrate metabolism, an inducer of the maltose regulon in
E. coli, and is used in the food and pharmaceutical industries as a sweetener, stabilizer, or
excipient.[2][3] Proper preparation of stock solutions is the first critical step for obtaining reliable
and reproducible experimental results.

These application notes provide detailed protocols for the preparation of maltotriose hydrate
stock solutions in both aqueous and organic solvents.

Quantitative Data Summary

The following table summarizes the key quantitative properties of Maltotriose hydrate.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8234776?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Maltotriose
https://www.caymanchem.com/product/20306/maltotriose
https://www.chemimpex.com/products/21618
https://www.benchchem.com/product/b8234776?utm_src=pdf-body
https://www.caymanchem.com/product/20306/maltotriose
https://www.chemimpex.com/products/21618
https://www.benchchem.com/product/b8234776?utm_src=pdf-body
https://www.benchchem.com/product/b8234776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8234776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property Value Reference(s)
Molecular Formula C18H32016 [3]14]
Molecular Weight 504.44 g/mol [3114]

White to off-white crystalline
Appearance _ [3]

powder or solid
Purity >95% or >98% [31[4]

Water: 50 mg/mL][5][6]PBS (pH

7.2): ~3 mg/mL[2][4]DMSO:
Solubility 15-50 mg/mL[2][4]

[7]Dimethylformamide (DMF):
~20 mg/mL[2][4]

Storage (Solid)

-20°C for long-term stability
(=4 years) or 0-8°C for shorter
periods.[2][3][4]

Storage (Solution)

Aqueous: Not recommended
for more than one day.
[4]Organic Solvent: Up to 1
year at -80°C.[7]

Experimental Workflow

The diagram below outlines the general workflow for preparing a maltotriose hydrate stock

solution.
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Preparation Steps

1. Determine Desired
Concentration & Volume

:

2. Calculate Required Mass
of Maltotriose Hydrate

/

3. Weigh Maltotriose 4. Select & Measure
Hydrate Powder Appropriate Solvent

N

5. Dissolve Powder
in Solvent
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Sonication
(Recommended for DMSO)

Dissolution Methods
y

Vortexing / Stirring Directly if fully dissolved

Final Steps

6. Sterile Filter
(Optional, for cell-based assays)

i

7. Aliquot into Sterile Tubes

:

8. Store at Recommended
Temperature

Click to download full resolution via product page

Caption: Workflow for Maltotriose Hydrate Stock Solution Preparation.
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Experimental Protocols

Protocol 1: Preparation of an Aqueous Stock Solution
(e.g., in Water or Buffer)

This protocol is suitable for applications where an organic solvent is not desired. Aqueous
solutions are not recommended for long-term storage.[4]

Materials:

Maltotriose hydrate (=95% purity)[4]

o High-purity water (e.g., Milli-Q) or desired aqueous buffer (e.g., PBS)

o Sterile conical tubes or glass vials

e Analytical balance

e Spatula

e Magnetic stirrer and stir bar, or vortex mixer

 Sterile syringe filters (0.22 um), optional

Procedure:

o Calculation: Determine the mass of maltotriose hydrate required.

o Example: To prepare 10 mL of a 50 mg/mL stock solution in high-purity water:
» Mass = Concentration x Volume
» Mass = 50 mg/mL x 10 mL = 500 mg

o Weighing: Accurately weigh the calculated mass (e.g., 500 mg) of maltotriose hydrate
powder and place it into a sterile conical tube or beaker.

» Dissolution: Add a portion of the solvent (e.g., 8 mL of water), then vortex or stir until the
powder is completely dissolved. Maltotriose is highly soluble in water.[5][6]
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e Final Volume: Adjust the final volume to the desired amount (e.g., 10 mL) with the solvent.
Mix thoroughly to ensure a homogenous solution.

» Sterilization (Optional): For cell culture or other sensitive biological experiments, sterile-filter
the solution through a 0.22 um syringe filter into a sterile container.

 Aliquoting and Storage: Aliquot the solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store at 2-8°C, but it is highly recommended to use the solution
within one day.[4]

Protocol 2: Preparation of a Stock Solution in Organic
Solvent (DMSO or DMF)

This protocol is ideal for preparing a concentrated stock that can be stored for longer periods
and diluted into aqueous buffers for final use.[4]

Materials:

Maltotriose hydrate (=95% purity)[4]

e Anhydrous DMSO or DMF

« Sterile, solvent-compatible conical tubes or glass vials
» Analytical balance

e Spatula

e \ortex mixer

» Water bath sonicator

e Inert gas (e.g., nitrogen or argon), optional

Procedure:

o Calculation: Determine the mass of maltotriose hydrate required.
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o Example: To prepare 5 mL of a 15 mg/mL stock solution in DMSO:
= Mass = Concentration x Volume

» Mass =15 mg/mLx5mL=75mg

* Weighing: Accurately weigh the calculated mass (e.g., 75 mg) of maltotriose hydrate
powder and add it to a sterile, dry, and solvent-compatible tube.

e Solvent Addition: Add the calculated volume (e.g., 5 mL) of DMSO or DMF to the powder.[2]
[4]

 Dissolution: Tightly cap the tube and vortex thoroughly. If the solid does not dissolve easily,
use a water bath sonicator to aid dissolution; this is particularly recommended for DMSO.[7]

 Inert Gas Purge (Optional): For maximum stability, the solvent can be purged with an inert
gas before use, and the headspace of the stock solution vial can be flushed with the gas
before capping.[4]

 Aliquoting and Storage: Aliquot into smaller, single-use volumes in appropriate vials. Store at
-20°C or -80°C. When stored at -80°C in a solvent, the solution can be stable for up to a
year.[7]

Dilution for Biological Experiments

When using a stock prepared in an organic solvent for biological assays, it is crucial to perform
serial dilutions into an aqueous buffer or cell culture medium.[4] Ensure that the final
concentration of the organic solvent in the assay is insignificant, as solvents like DMSO can
have physiological effects at low concentrations.[4]

Safety Precautions

This material should be handled with care until further information is available. It is
recommended not to ingest, inhale, or allow contact with eyes or skin. Always wash hands
thoroughly after handling and consult the complete Safety Data Sheet (SDS) provided by the
manufacturer before use.[4] This product is intended for research use only and is not for human
or veterinary use.[2][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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